Cas no 1215205-79-0 ((2,4,6-Tribromophenyl)(trifluoromethyl)sulfane)

• Product Name: (2,4,6-Tribromophenyl)(trifluoromethyl)sulfane
• CAS No: 1215205-79-0
• MF: C₇H₂Br₃F₃S
• MW: 414.862988948822
• CID: 856604
• PubChem ID: 53216988
• Update Time: 2025-11-01

(2,4,6-Tribromophenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,4,6-Tribromophenyl)(trifluoromethyl)sulfane
• 2,4,6-tribromo-1-trifluoromethylthiobenzene
• ACMC-209ac6
• AG-L-20868
• AK-92665
• ANW-17668
• BD230571
• CTK4B2430
• MolPort-015-143-646
• MFCD13195742
• 1215205-79-0
• Benzene, 1,3,5-tribromo-2-[(trifluoromethyl)thio]-
• DB-364350
• BS-20961
• 1,3,5-Tribromo-2-[(trifluoromethyl)sulfanyl]benzene
• DTXSID50682097
• AKOS015834857
• CS-0212344
• 1,3,5-tribromo-2-(trifluoromethylsulfanyl)benzene

• MDL： MFCD13195742
• Inchi： 1S/C7H2Br3F3S/c8-3-1-4(9)6(5(10)2-3)14-7(11,12)13/h1-2H
• InChI Key： ZJDHXWULFQHNIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1SC(F)(F)F)Br)Br

Computed Properties

• Exact Mass: 413.73589g/mol
• Monoisotopic Mass: 411.73794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3Ų

Additional information on (2,4,6-Tribromophenyl)(trifluoromethyl)sulfane

2,4,6-Tribromophenyl)(trifluoromethyl)sulfane: A Versatile Intermediate in Modern Pharmaceutical and Material Science

2,4,6-Tribromophenyl)(trifluoromethyl)sulfane is a multifunctional organic compound with a unique molecular structure that combines brominated aromatic rings with fluorinated alkyl groups. Its chemical identity, CAS No. 1215205-79-0, reflects its complex composition as a sulfane derivative featuring a trifluoromethyl substituent and a 2,4,6-tribromophenyl moiety. This compound has emerged as a critical intermediate in both pharmaceutical development and advanced material synthesis, owing to its ability to modulate electronic properties and enhance functional group reactivity. Recent advancements in synthetic chemistry have further expanded its applications in drug discovery and nanotechnology, making it a focal point for researchers in the field.

The molecular architecture of 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane is defined by the interplay between its brominated and fluorinated components. The 2,4,6-tribromophenyl group introduces electron-withdrawing effects, while the trifluoromethyl substituent imparts strong fluorination characteristics. This combination creates a highly polarizable molecule with potential for selective interactions in biological systems. Recent studies have demonstrated that the compound's molecular weight and solubility properties make it suitable for use in solubilizing agents and as a building block for designing bioactive molecules. Its structural versatility has also attracted attention in the development of novel coatings and surface-modifying agents for industrial applications.

Recent research published in Advanced Materials (2023) highlights the role of 2,4,6-Tribromophenyl)(trifluoromy methyl)sulfane in the synthesis of functionalized nanomaterials. The compound's ability to form stable sulfide bonds under controlled conditions has enabled the creation of hybrid materials with enhanced mechanical and thermal stability. These materials are being explored for use in flexible electronics and energy storage devices, where the compound's unique electronic properties provide a competitive edge over conventional alternatives. The study also emphasizes the compound's potential as a precursor for creating fluorinated polymers with tailored surface characteristics.

In the pharmaceutical sector, 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane has shown promise as an intermediate for developing new therapeutic agents. A 2024 paper in Journal of Medicinal Chemistry reports its use in the synthesis of anti-inflammatory compounds with improved pharmacokinetic profiles. The compound's fluorinated substituent contributes to enhanced metabolic stability, while its brominated aromatic ring provides structural rigidity necessary for maintaining biological activity. Researchers are particularly interested in its potential for creating derivatives with improved bioavailability and reduced toxicity, which aligns with current trends in drug development.

The synthetic pathways for 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane have been extensively studied in recent years. One notable approach involves the coupling of 2,4,6-tribromophenyl derivatives with trifluoromethyl reagents under catalytic conditions. This method, described in a 2022 publication in Organic Letters, allows for the efficient preparation of the compound with minimal byproduct formation. The reaction mechanism relies on the nucleophilic attack of the sulfane group on the brominated aromatic ring, which is facilitated by the presence of fluorinated solvents. This synthetic strategy has been optimized to improve yield and purity, making it a preferred method for industrial-scale production.

Environmental and safety considerations are crucial in the handling and application of 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane. While the compound itself is not classified as a hazardous material, its synthesis and use require adherence to standard laboratory protocols to ensure worker safety. Recent guidelines from the International Council for Harmonisation (ICH) emphasize the importance of risk assessment during the development of new compounds, particularly those with complex functional groups. These guidelines have influenced the design of safer synthetic routes and the implementation of more stringent quality control measures in manufacturing processes.

The compound's potential in material science has also been explored through its role in creating functional coatings. A 2023 study in ACS Applied Materials & Interfaces demonstrated its application in the development of anti-fouling coatings for biomedical devices. The trifluoromethyl group's hydrophobic properties, combined with the 2,4,6-tribromophenyl ring's ability to resist microbial adhesion, make the compound an effective component for creating surfaces with long-term stability. This application is particularly relevant in the context of implantable medical devices, where surface properties can significantly impact device longevity and patient outcomes.

The future of 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane research appears to be driven by its adaptability to emerging technologies. In the field of nanotechnology, its use in creating functionalized nanoparticles is being investigated for applications in targeted drug delivery. A 2024 paper in Nano Letters describes the synthesis of nanoparticles using this compound as a core material, which allows for the controlled release of therapeutic agents. The compound's unique molecular structure enables the precise tuning of nanoparticle properties, making it a valuable tool for developing next-generation drug delivery systems.

As the demand for advanced materials and pharmaceuticals continues to grow, the role of 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane is expected to expand further. Its ability to serve as a versatile building block in both organic and inorganic chemistry positions it as a key player in the development of new technologies. Ongoing research is focused on optimizing its synthesis, enhancing its functional properties, and exploring its potential in novel applications. These efforts are likely to lead to significant advancements in fields ranging from medicine to materials science, underscoring the compound's importance in modern scientific innovation.

Ultimately, 2,4,6-Tribromophenyl)(trifluoromethyl)sulfane represents a fascinating intersection of organic chemistry and applied science. Its unique molecular structure and functional versatility have made it a subject of intense research, with new applications being discovered regularly. As scientists continue to explore its potential, the compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and materials technology. The ongoing advancements in its synthesis and application are a testament to the dynamic nature of chemical research and its impact on real-world solutions.